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Compound of Interest

Compound Name: 2-lodo-1,4-benzenediamine

Cat. No.: B186498

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-lodo-1,4-benzenediamine, a
valuable building block in organic synthesis, particularly for the development of novel
pharmaceuticals and functional materials. This document outlines its chemical and physical
properties, commercial availability, and provides insights into its synthesis and reactivity.

Chemical Properties and Commercial Availability

2-lodo-1,4-benzenediamine, also known as 2-iodo-para-phenylenediamine, is a substituted
aromatic amine. Its structure, featuring an iodine atom and two amino groups on a benzene
ring, makes it a versatile reagent in cross-coupling reactions and as a precursor for the
synthesis of more complex molecules.

A summary of its key properties is provided in the table below:
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Property Value Reference
CAS Number 69951-01-5 [1112]
Molecular Formula CeH7IN2 [11[2][3]
Molecular Weight 234.04 g/mol [1112][3]
Melting Point 109-110 °C [4]
Appearance Solid [4]

Purity Typically 297% [4]

Commercial Suppliers:

2-lodo-1,4-benzenediamine is available from a range of chemical suppliers catering to the
research and development sector. Notable suppliers include:

Santa Cruz Biotechnology[1][2]

Fluorochem([4]

BLD Pharm[5][6]

LookChem

ChemUniverse

Researchers can inquire with these suppliers for various quantities, purity grades, and
accompanying analytical data such as Certificates of Analysis (CoA) and Safety Data Sheets
(SDS). Some suppliers, like BLD Pharm, may also provide spectral data such as NMR, HPLC,
and LC-MS upon request.[5][6]

Synthesis of 2-lodo-1,4-benzenediamine

While a specific, detailed experimental protocol for the synthesis of 2-lodo-1,4-
benzenediamine is not readily available in the public domain, general methods for the
synthesis of substituted phenylenediamines can be adapted. One common approach involves
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the direct iodination of 1,4-benzenediamine or its derivatives. Another strategy is the reduction
of a corresponding nitroaniline derivative.

A potential synthetic route is outlined below. This should be considered a general guideline and
would require optimization for safety and yield.

Hypothetical Synthetic Workflow:

Step 1: Nitration Step 2: Sandmeyer Reaction
aminoacetaniide HNOs / H2SOs 2-nitro-4-ami j ( 4-ami i )*@ > i j ("“ 4-nit

)

Click to download full resolution via product page

Hypothetical synthesis of 2-lodo-1,4-benzenediamine.

General Experimental Considerations (for the hypothetical synthesis):

o Step 1: Nitration of 4-aminoacetanilide: Acetanilide is treated with a mixture of nitric acid and
sulfuric acid at low temperatures to introduce a nitro group. The amino group is protected as
an acetamide to control the regioselectivity of the nitration.

e Step 2: Sandmeyer Reaction: The amino group of the resulting 2-nitro-4-aminoacetanilide is
diazotized using sodium nitrite and a strong acid (e.g., hydrochloric acid) at low
temperatures. The resulting diazonium salt is then treated with a solution of potassium iodide
to introduce the iodine atom onto the aromatic ring.

o Step 3: Hydrolysis and Reduction: The acetyl protecting group is removed by acid or base
hydrolysis. Subsequently, the nitro group is reduced to an amino group. A common method
for this reduction is the use of a metal in acidic media, such as iron filings in the presence of
hydrochloric acid.

Purification: The final product would typically be purified by recrystallization or column
chromatography.
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Applications in Organic Synthesis

2-lodo-1,4-benzenediamine is a valuable intermediate in the synthesis of a variety of organic
molecules. The presence of two nucleophilic amino groups and an iodine atom, which can
participate in various cross-coupling reactions, allows for diverse synthetic transformations.

Potential Reaction Scheme:

The following diagram illustrates a potential use of 2-lodo-1,4-benzenediamine in a multi-step
synthesis, for example, the synthesis of a substituted benzimidazole derivative, which is a
common scaffold in medicinal chemistry.

Click to download full resolution via product page

Potential synthetic application of 2-lodo-1,4-benzenediamine.

General Experimental Protocol for the Synthesis of a Substituted Benzimidazole:

» Step 1: Acylation: 2-lodo-1,4-benzenediamine is reacted with an acyl chloride (R-COCI) or
a carboxylic acid in the presence of a coupling agent. This reaction typically proceeds at one
of the amino groups.

o Step 2: Cyclization: The resulting N-(4-amino-3-iodophenyl)amide is then cyclized to form the
benzimidazole ring. This is often achieved by heating, sometimes in the presence of an acid
catalyst.

o Step 3: Cross-Coupling: The iodine atom on the benzimidazole ring can then be used in a
variety of cross-coupling reactions, such as the Suzuki coupling depicted, to introduce further
diversity into the molecule. This step typically involves a palladium catalyst and a suitable
coupling partner, such as a boronic acid (R'-B(OH)z2).
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Safety Information

2-lodo-1,4-benzenediamine is a chemical that should be handled with care in a laboratory
setting. It is important to consult the Safety Data Sheet (SDS) provided by the supplier before
use. General safety precautions include:

» Working in a well-ventilated fume hood.

o Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.

¢ Avoiding inhalation of dust and contact with skin and eyes.

Conclusion

2-lodo-1,4-benzenediamine is a commercially available and synthetically versatile molecule.
Its unique combination of functional groups makes it a valuable starting material for the
synthesis of a wide range of complex organic compounds, particularly in the fields of medicinal
chemistry and materials science. While detailed, publicly available experimental protocols are
limited, the general principles of aromatic amine and aryl iodide chemistry provide a solid
foundation for its use in research and development. Researchers are encouraged to consult
with commercial suppliers for detailed product specifications and to perform thorough literature
searches for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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